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Disease Experimental

Effective
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. Key Outcomes . Citation

Model Subject Doses Mechanisms
Ischemic Male Wistar 25,50,100 | Infarct volume by 30%;  Antioxidant; Anti-  [1] [2]
Stroke Rats mg/kg (i.p.) 1t Neuronal density; 1 inflammatory

Antioxidant enzymes

(SOD, GSH-Px); |

Inflammation (IL-6, COX-

2)
Alcoholic C57BL/6 Mice  Not I Serum ALT, AST; | Antioxidant; Anti-  [3]
Liver specified Oxidative stress; | inflammatory;
Disease (i.p.) Steatosis & inflammation  Attenuates ER

stress

Spinal Rats / 20, 40, 80 I Neuroinflammation; | Inhibits [4]
Cord Microglia cells  mg/kg (in Neuronal apoptosis; t JAK2/STAT3
Injury Vivo) Axonal regeneration pathway
Sepsis C57BL/6 Mice 50 mg/kg Improved survival (53.3%  Anti- [5]
(PICS) @i.v) vs 20%); | Inflammation inflammatory;

(IL-6, TNF-0); | Oxidative  Antioxidant; Anti-

stress apoptotic

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s12853215?utm_src=pdf-body
https://www.smolecule.com/products/s12853215?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC12154397/
https://www.mdpi.com/1422-0067/26/11/5093
https://pubmed.ncbi.nlm.nih.gov/39795945/
https://pubmed.ncbi.nlm.nih.gov/36627822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8275435/
https://www.smolecule.com/products/s12853215?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Disease Experimental Effective Proposed .
) Key Outcomes ) Citation

Model Subject Doses Mechanisms
Ulcerative @ Mice / THP-1 25,50, 100 Attenuated diarrhea, Suppresses [6]
Colitis cells mg/kg colonic damage; | MPO TLR4/NF-kB &

(i.p.); 50- activity; | TNF-a, IL-13 NLRP3

200 pg/mL inflammasome

(in vitro)

Experimental Protocols for Key Studies

For researchers, the methodology details from pivotal studies are outlined below.

In Vivo Model of Ischemic Stroke [1] [2]

¢ Animal Model: Male Wistar rats subjected to Rt. MCAO (right Middle Cerebral Artery Occlusion).

e Treatment: Alpinetin (25, 50, 100 mg/kg body weight) or vehicle was administered intraperitoneally
(i.p.) once daily for 3 consecutive days post-occlusion.

e Control Groups: Sham-operated group, Rt. MCAO+vehicle group, Rt. MCAO+piracetam (250 mg/kg)
group.

o Key Assessments:

[e]

(o]

[e]

Infarct Volume: Measured using 2,3,5-triphenyltetrazolium chloride (TTC) staining.
Neuronal Density: Counted in the cortex, CAl, and CA3 hippocampal regions.
Oxidative Stress: Levels of MDA, CAT, GSH-Px, and SOD were measured in cortical and
hippocampal tissues.

Inflammation: Protein levels of COX-2 and IL-6 were assessed by western blotting.

In Vitro Model of Neuroinflammation [4]

e Cell Model: Lipopolysaccharide (LPS)-stimulated microglia (BV2 cells or primary microglia).

¢ Treatment: Cells were pretreated with Alpinetin (at varying concentrations) for 1-2 hours before LPS
stimulation.

o Key Assessments:

[e]

Cell Viability: Assessed by MTT or CCK-8 assay.
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o Inflammatory Cytokines: Levels of TNF-q, IL-1(3, IL-6 in culture supernatant measured by

ELISA.
o Signaling Pathways: Protein levels of phosphorylated JAK2 and STAT3 were analyzed by

western blot.
o Co-culture: Treated microglia were co-cultured with PC12 neuronal cells to assess neuronal

apoptosis (via TUNEL staining, flow cytometry) and ROS production.

Mechanism of Action Visualization

The neuroprotective effect of Alpinetin in ischemic stroke involves a multi-targeted mechanism, as illustrated

below.
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Interpretation and Further Steps

The data presented here is for Alpinetin, a flavonoid. The compound "Aplithianine" you inquired about

remains unidentified in the scientific literature as of early November 2025.
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¢ Verify the Nomenclature: | recommend double-checking the spelling of "Aplithianine.” It could be a
rare, newly discovered compound, or there might be a typo in the name.

e Explore Related Compounds: If your research focuses on alkaloids with similar proposed activities
(e.g., anti-inflammatory, neuroprotective), searching for alkaloids from related plant genera, such as
Alpinia, might be a productive alternative.

e Consult Specialized Databases: For a definitive search, please consider using specialized natural
product databases like SciFinder, Reaxys, or the Dictionary of Natural Products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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